Cas no 2228950-96-5 (tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate
• CAS No: 2228950-96-5
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6085180
• PubChem ID: 165834143
• Update Time: 2025-06-13

tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate
• EN300-1873804
• tert-butyl N-[2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propyl]carbamate
• 2228950-96-5

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-10-12(17)8-11-4-5-13-14(9-11)21-7-6-20-13/h4-5,9,12H,6-8,10,17H2,1-3H3,(H,18,19)
• InChI Key： NTAXDVUZEKUONU-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC2=C(C=1)OCCO2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate (CAS No. 2228950-96-5)

The compound tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate (CAS No. 2228950-96-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxin moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and cardiovascular diseases, which are among the most searched health topics globally.

One of the key reasons for the growing interest in tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate is its role as a building block in medicinal chemistry. The compound's amino and carbamate functionalities allow for versatile modifications, enabling the development of novel therapeutics. Recent studies have explored its use in designing inhibitors for enzymes involved in inflammation and oxidative stress, topics that are highly relevant given the increasing focus on aging and chronic disease management.

From a synthetic perspective, the benzodioxin core of this compound is noteworthy. Benzodioxin derivatives are known for their stability and ability to interact with biological targets, making them a popular subject in drug design discussions. The incorporation of a tert-butyl group further enhances the molecule's lipophilicity, which is a critical factor in optimizing drug absorption and bioavailability—a frequent query in pharmaceutical forums and AI-driven research platforms.

In addition to its pharmaceutical potential, tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate is also studied for its green chemistry applications. With sustainability being a hot topic, researchers are investigating eco-friendly synthesis routes for such intermediates. This aligns with the broader trend of reducing environmental impact in chemical manufacturing, a concern often raised in academic and industrial circles.

The compound's CAS No. 2228950-96-5 is frequently searched in chemical databases, reflecting its importance in both academic and industrial settings. Its structural complexity and functional diversity make it a subject of advanced computational chemistry studies, where molecular modeling and QSAR (Quantitative Structure-Activity Relationship) analyses are performed to predict its behavior in biological systems. These methodologies are increasingly popular among researchers leveraging AI for drug discovery.

Another area of interest is the compound's potential role in neuroprotection. Given the rising prevalence of neurodegenerative disorders like Alzheimer's and Parkinson's disease, there is a surge in searches for novel neuroprotective agents. The benzodioxin scaffold, present in this molecule, has been linked to antioxidant and anti-inflammatory properties, which are crucial in mitigating neuronal damage.

Furthermore, the tert-butyl carbamate group in tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate is a protective moiety often used in peptide synthesis. This has implications for the development of peptide-based therapeutics, a field experiencing rapid growth due to advancements in biotechnology and personalized medicine. Peptide drugs are a trending topic, especially in discussions about next-generation treatments for cancer and metabolic disorders.

In summary, tert-butyl N-2-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propylcarbamate (CAS No. 2228950-96-5) is a multifaceted compound with broad applications in drug development, green chemistry, and neuroprotection. Its unique structural features and functional groups make it a subject of ongoing research, aligning with current trends in health, sustainability, and technological innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research and development.